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Compound of Interest

Compound Name: 2-Hydroxypropyl acrylate

Cat. No.: B1219563

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 2-Hydroxypropyl acrylate (2-
HPA). Adherence to these protocols is essential for ensuring laboratory safety and minimizing
risk.

Hazard Identification and Summary

2-Hydroxypropyl acrylate is a combustible, colorless liquid that is corrosive and toxic.[1][2][3]
It can cause severe skin burns, serious eye damage, and may trigger an allergic skin reaction.
[4][5][6] Inhalation, ingestion, or skin contact can be harmful, and the substance may
polymerize if heated or contaminated, potentially leading to container rupture.[1][3][4]

Table 1: GHS Hazard Summary for 2-Hydroxypropyl Acrylate
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Hazard Classification Hazard Statement

Acute Toxicity, Oral (Category 3/4) Toxic or Harmful if swallowed.[1][5][6]

Acute Toxicity, Dermal (Category 3/5) Toxic or Harmful in contact with skin.[1][4][5][6]
Acute Toxicity, Inhalation (Category 3/4) Toxic or Harmful if inhaled.[5][6]

Causes severe skin burns and eye damage.[1]

Skin Corrosion/Irritation (Category 1A/1B)
[41[5][6]

Serious Eye Damage/Eye Irritation (Category 1)  Causes serious eye damage.[1][4][5][6]

Skin Sensitization (Category 1) May cause an allergic skin reaction.[1][4][6]

Toxic or harmful to aquatic life with long-lasting

Aquatic Hazard (Acute & Chronic)
effects.[4][6]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to prevent exposure. The substance can be
absorbed through the skin.[1]

Table 2: Required Personal Protective Equipment (PPE)
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Area

Required PPE

Specifications & Best
Practices

Respiratory

Local Exhaust Ventilation /

Fume Hood

All handling must occur in a
chemical fume hood or with
adequate local exhaust
ventilation.[1][7]

Respirator (if ventilation is

For spills or in poorly ventilated
areas, wear appropriate

respiratory protection.[4] A self-

inadequate) contained breathing apparatus
(SCBA) is necessary for
emergency response.[1]
Handle with gloves inspected
prior to use.[4] Use proper
glove removal technique to
Hands Chemical-Resistant Gloves ) ] )
avoid skin contact.[4] Dispose
of contaminated gloves after
use.[4]
Wear a face shield in
combination with safety
Eyes / Face Safety Goggles & Face Shield goggles for maximum
protection against splashes.[1]
[41[5][6]
) Protective Clothing / Wear protective clothing to
Skin / Body

Laboratory Coat

prevent skin contact.[1][6]

Chemical-Resistant Apron &

Boots

Recommended when handling
larger quantities or during spill

cleanup.[7]

Immediate Removal of

Contaminated Clothing

Remove contaminated clothing
and shoes immediately.[1][4][5]
Wash contaminated clothing
before reuse; do not take it
home.[1][4]

© 2025 BenchChem. All rights reserved. 3/9

Tech Support


https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0899
https://m.chemicalbook.com/ProductMSDSDetailCB1499179_EN.htm
https://scipoly.com/wp-content/uploads/2020/09/m143-sds.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0899
https://scipoly.com/wp-content/uploads/2020/09/m143-sds.pdf
https://scipoly.com/wp-content/uploads/2020/09/m143-sds.pdf
https://scipoly.com/wp-content/uploads/2020/09/m143-sds.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0899
https://scipoly.com/wp-content/uploads/2020/09/m143-sds.pdf
https://gjchemical.com/siteimages/ProductImages/180000.pdf
https://adakem.com/wp-content/uploads/2023/09/2-HydroxyPropyl-Acrylate.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0899
https://adakem.com/wp-content/uploads/2023/09/2-HydroxyPropyl-Acrylate.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB1499179_EN.htm
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0899
https://scipoly.com/wp-content/uploads/2020/09/m143-sds.pdf
https://gjchemical.com/siteimages/ProductImages/180000.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0899
https://scipoly.com/wp-content/uploads/2020/09/m143-sds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Operational Plan: Handling and Storage

A systematic approach to handling and storage is crucial for safety.

Step-by-Step Handling Protocol:

Preparation: Before handling, ensure the chemical fume hood is operational and the sash is
at the appropriate height. Clear the workspace of any unnecessary items.

e PPE Inspection: Inspect all PPE for damage or contamination before use. Don fresh,
compatible gloves.

o Chemical Handling: Use non-sparking tools to open and close containers.[5] Avoid any
contact with skin, eyes, and clothing.[4] Prevent the generation of mists or vapors.[1]

o Post-Handling: Tightly close all containers after use.[5] Decontaminate the work area
thoroughly.

e Hygiene: Wash hands and face thoroughly after handling the substance.[4] Do not eat, drink,
or smoke in the work area.[1][4][5]
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Diagram 1: Standard Operating Workflow for 2-HPA
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Caption: Diagram 1: Standard Operating Workflow for 2-HPA.
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Storage Requirements:

Store in a cool, dry, dark, and well-ventilated area.[1][5][7]
Keep containers tightly sealed and stored upright to prevent leakage.[5]
The storage area should be locked or accessible only to authorized personnel.[4][5][6]

Store separately from incompatible materials such as strong acids, bases, oxidants, and
peroxides.[1][7]

Crucially, store the stabilized chemical under an air atmosphere, not an inert gas, as the
effectiveness of common inhibitors depends on the presence of oxygen.[1]

Disposal and Emergency Plans

Immediate and correct response to spills or exposures is critical.

Spill Response Protocol:

Evacuate: Immediately evacuate all nonessential personnel from the spill area.[4][8]
Ventilate: Ensure the area is well-ventilated.[4]

Contain: Prevent further leakage and stop the material from entering drains or water
sources.[4][5]

Absorb: For small spills, use a non-flammable inert absorbent material like sand, clay, or
silica.[1][4][5]

Stabilize: Be aware that absorbents can remove the inhibitor, potentially causing
polymerization.[4] If possible and safe, add an inhibitor to the absorbed material to stabilize
it.[4]

Collect & Dispose: Using non-sparking tools, collect the absorbed material into a suitable,
labeled, and closed container for disposal as hazardous waste.[4][5]
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e Large Spills: For large spills, use alcohol-resistant foam to suppress vapors and contact
emergency services.[3][5]

First Aid Measures:

 Inhalation: Move the person to fresh air immediately. If breathing is difficult or has stopped,
provide artificial respiration and seek immediate medical attention.[1][4][5]

» Skin Contact: Immediately remove all contaminated clothing.[4][5] Rinse the affected skin
with large amounts of water and soap for at least 15 minutes.[1][5] Immediate medical
attention is required.[4]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if possible.[4][5] Seek immediate medical attention from an ophthalmologist.

[5]

 Ingestion: Rinse the mouth with water. Do NOT induce vomiting.[1][4][5] Give one or two
glasses of water to drink and seek immediate medical attention.[5]

Disposal Plan:

e All waste, including contaminated absorbents, PPE, and empty containers, must be treated
as hazardous waste.[4]

» Dispose of waste materials through a licensed and approved waste disposal facility, following
all local, state, and federal regulations.[4][5]

o Contaminated packaging should be disposed of in the same manner as the unused product.

[4]
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Diagram 2: Emergency Response Decision Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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